(2E)-2-Hexenoic Acid (2E)-2-Hexenoic Acid Isohydrosorbic acid, also known as trans-2-hexenoic acid or isohydrosorbate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isohydrosorbic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Isohydrosorbic acid has been primarily detected in urine. Within the cell, isohydrosorbic acid is primarily located in the cytoplasm and adiposome. Isohydrosorbic acid exists in all eukaryotes, ranging from yeast to humans. In humans, isohydrosorbic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, isohydrosorbic acid can be found in fats and oils. This makes isohydrosorbic acid a potential biomarker for the consumption of this food product.
(2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate.
Brand Name: Vulcanchem
CAS No.: 13419-69-7
VCID: VC0043119
InChI: InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
SMILES: CCCC=CC(=O)O
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

(2E)-2-Hexenoic Acid

CAS No.: 13419-69-7

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VCID: VC0043119

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

(2E)-2-Hexenoic Acid - 13419-69-7

CAS No. 13419-69-7
Product Name (2E)-2-Hexenoic Acid
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name (E)-hex-2-enoic acid
Standard InChI InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
Standard InChIKey NIONDZDPPYHYKY-SNAWJCMRSA-N
Isomeric SMILES CCC/C=C/C(=O)O
SMILES CCCC=CC(=O)O
Canonical SMILES CCCC=CC(=O)O
Melting Point Mp 36-37 °
Physical Description Solid
Colourless needle-like crystals; Fatty acrid musty aroma/sweet on dilution
Description Isohydrosorbic acid, also known as trans-2-hexenoic acid or isohydrosorbate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isohydrosorbic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Isohydrosorbic acid has been primarily detected in urine. Within the cell, isohydrosorbic acid is primarily located in the cytoplasm and adiposome. Isohydrosorbic acid exists in all eukaryotes, ranging from yeast to humans. In humans, isohydrosorbic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, isohydrosorbic acid can be found in fats and oils. This makes isohydrosorbic acid a potential biomarker for the consumption of this food product.
(2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate.
Solubility Soluble in ether, propylene glycol, and most fixed oils; Slightly soluble in water
Soluble (in ethanol)
Synonyms (E)-2-Hexenoic Acid; trans-2-Hexenoic Acid;
PubChem Compound 5282707
Last Modified Nov 11 2021
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